1-[(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)carbonyl]-4-phenoxypiperidine-4-carboxylic acid

• IUPAC Name: 1-(1-methyl-2-oxopyridine-3-carbonyl)-4-phenoxypiperidine-4-carboxylic acid
• InChI: InChI=1S/C19H20N2O5/c1-20-11-5-8-15(16(20)22)17(23)21-12-9-19(10-13-21,18(24)25)26-14-6-3-2-4-7-14/h2-8,11H,9-10,12-13H2,1H3,(H,24,25)
• InChI Key: JOZROFYJZRJVRQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)N2CCC(CC2)(C(=O)O)OC3=CC=CC=C3
• Molecular Formula: C19H20N2O5
• Molecular Weight: 356.4 g/mol

Description

This compound is a high-purity compound that serves as an ideal building block for heterocyclic compounds synthesis. It belongs to the class of organic compounds known as benzanilides, which are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Synthesis Analysis

The synthesis of this compound involves the use of 1-Methyl-2-oxo-1,2-dihydro-4-pyridinylboronic Acid as an intermediate. This intermediate is used to prepare thiazolopyridine ureas as antitubercular agents acting through inhibition of DNA gyrase B.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, FTIR spectroscopy can be used to identify functional groups, while NMR spectroscopy can provide information about the hydrogen and carbon atoms in the molecule.

Physical And Chemical Properties Analysis

This compound is an off-white powder with a molecular weight of 161.96 g/mol. It is easily soluble in organic solvents and boasts excellent stability and reactivity.

Safety and Hazards

This compound is classified as a combustible solid. It should be stored in cool, dry places away from sunlight to maintain its stability.

Future Directions

The future directions for this compound could involve further exploration of its potential uses in the synthesis of other compounds, as well as a deeper investigation into its mechanism of action.